PTPRC (Protein Tyrosine Phosphatase Receptor Type C)

Target Description

PTPRC, also known as CD45, is a transmembrane glycoprotein expressed on hematopoietic cells, excluding mature erythrocytes and plasma cells. It functions as a critical regulator of T-cell and B-cell receptor signaling, playing a pivotal role in immune cell development, activation, and differentiation. PTPRC dephosphorylates specific tyrosine residues on signaling molecules, influencing immune responses, cell proliferation, and survival. Mutations or dysregulation of PTPRC are associated with various immunodeficiencies, autoimmune diseases, and hematological malignancies.